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Compound of Interest

Compound Name: Methyl 2,3-dibromopropionate

Cat. No.: B161898 Get Quote

Methyl 2,3-dibromopropionate: A Technical
Guide
CAS Number: 1729-67-5

This technical guide provides a comprehensive overview of Methyl 2,3-dibromopropionate, a

halogenated ester utilized in various organic syntheses. The document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

manufacturing, offering detailed information on its properties, synthesis, and safety

considerations.

Chemical and Physical Properties
Methyl 2,3-dibromopropionate is a clear, colorless to almost colorless liquid.[1] Its key

physical and chemical properties are summarized in the tables below for ease of reference.

Table 1: General and Physical Properties
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Property Value Reference(s)

Molecular Formula C₄H₆Br₂O₂ [2]

Molecular Weight 245.90 g/mol

Appearance Clear, colorless liquid [3]

Density 1.944 g/mL at 20 °C

Boiling Point 83-86 °C at 10 mmHg

Refractive Index n20/D 1.514

Water Solubility 2.6 g/L at 20 °C [1]

Vapor Pressure 1.3 hPa at 20 °C [2]

Storage Temperature 2-8°C

Table 2: Identifiers and Descriptors
Identifier Value Reference(s)

CAS Number 1729-67-5 [2]

EINECS Number 217-044-3 [2]

Beilstein/REAXYS 1750190

PubChem CID 95428 [3]

SMILES COC(=O)C(CBr)Br [3]

InChI
1S/C4H6Br2O2/c1-8-

4(7)3(6)2-5/h3H,2H2,1H3
[3]

InChIKey
ROXQOUUAPQUMLN-

UHFFFAOYSA-N
[3]

Synthesis of Methyl 2,3-dibromopropionate
The synthesis of alkyl 2,3-dibromopropionates, including the methyl ester, is typically achieved

through the bromination of the corresponding alkyl acrylate.[4] The following is a detailed
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experimental protocol adapted from established methods.

Experimental Protocol: Synthesis
Materials:

Methyl acrylate

Bromine

Chloroform

Ice bath

Stirrer, thermometer, and dropping funnel equipped flask

Procedure:

Place methyl acrylate (0.15 mol) into a flask equipped with a stirrer, thermometer, and

dropping funnel.

Add chloroform (10 ml) to the flask.

Immerse the flask in an ice bath to maintain a low temperature.

Slowly add bromine (0.17 mol) to the reaction mixture through the dropping funnel over a

period of 3-4 hours. It is crucial to maintain the reaction temperature below 40 °C during the

addition.

After the addition of bromine is complete, remove the chloroform from the reaction mixture.

The resulting crude product can be purified by vacuum distillation to yield methyl 2,3-
dibromopropionate.[4]

Synthesis Workflow Diagram
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Synthesis of Methyl 2,3-dibromopropionate

Reactants

Reaction Conditions

Process

Methyl Acrylate (0.15 mol)

Reaction Flask

Add

Bromine (0.17 mol)

Slowly add over 3-4h

Chloroform (10 ml)

Add

Ice Bath < 40 °C Stirring

Maintain low temp Monitor Ensure mixing

Vacuum Distillation

Purify product

Methyl 2,3-dibromopropionate

Final Product

Reactivity of Methyl 2,3-dibromopropionate

Potential Products

Methyl 2,3-dibromopropionate

Methyl 2-azidoacrylate

+ NaN₃ (example)

2-Substituted Pyrido-oxazine

+ 2-acetamido-3-hydroxypyridine

Aziridine-2-carboxylates

+ Amine (example)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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